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Compound of Interest

Compound Name: [Glu1]-Fibrinopeptide B

Cat. No.: B1574895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of [Glu1]-
Fibrinopeptide B as a mass standard for the calibration and performance verification of mass

spectrometers. [Glu1]-Fibrinopeptide B is a well-characterized peptide that serves as a

reliable calibrant for both electrospray ionization (ESI) and matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry.[1][2][3] Its purity and stable isotopic

composition make it an excellent choice for ensuring high mass accuracy and resolution in

proteomic and drug development workflows.[4]

Properties of [Glu1]-Fibrinopeptide B
[Glu1]-Fibrinopeptide B is a synthetic peptide derived from the N-terminus of the β-chain of

human fibrinogen.[5][6] Its well-defined properties are crucial for its function as a mass

spectrometry standard.
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Property Value Reference

Amino Acid Sequence EGVNDNEEGFFSAR [1][2][6]

Molecular Formula C66H95N19O26 [7]

Monoisotopic Mass 1569.65 Da [1][3]

Average Mass 1570.62 Da

Commonly Observed Ions

(Positive Ion Mode)

[M+H]⁺ at m/z 1570.6,

[M+2H]²⁺ at m/z 785.8
[1][3]

Data Presentation: Expected Performance Metrics
Proper calibration with [Glu1]-Fibrinopeptide B on a high-resolution mass spectrometer, such

as a Q-TOF instrument, should yield the following performance characteristics. The data below

is representative of expected values when following the prescribed protocols.

Parameter Concentration Expected Value
Instrument
Conditions

Mass Accuracy 500 ng/mL < 1 ppm (RMS)
LockSpray™ setup for

external calibration[8]

Signal Intensity 100 fmol/µL ≥ 7500 counts/sec

Direct infusion at 5

µL/min, monitoring

fragment ion m/z

684.3[8]

Mass Resolution 100 fmol/µL ≥ 15,000 (FWHM)

Direct infusion,

monitoring fragment

ion m/z 175.1[8]

Experimental Protocols
The following protocols provide a detailed methodology for the preparation and use of [Glu1]-
Fibrinopeptide B for mass spectrometer calibration.
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Materials
[Glu1]-Fibrinopeptide B, lyophilized solid

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Formic acid (FA), LC-MS grade

Microcentrifuge tubes

Vortex mixer

Pipettes and tips

Preparation of Stock Solution (e.g., 1 mg/mL)
Allow the lyophilized [Glu1]-Fibrinopeptide B vial to equilibrate to room temperature before

opening.

To a vial containing 0.1 mg of the peptide, add 100 µL of a solution of 50% acetonitrile in

water with 0.1% formic acid. This will create a 1 mg/mL stock solution.

Vortex the vial for at least 2 minutes to ensure complete dissolution of the peptide.[5]

Visually inspect the solution to ensure no particulate matter is present.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. The

reconstituted peptide should be used within 30 days.

Preparation of Working Solutions
For External Calibration (e.g., 500 ng/mL):

Prepare a fresh dilution from the 1 mg/mL stock solution.

For example, to prepare 1 mL of a 500 ng/mL working solution, dilute 0.5 µL of the 1 mg/mL

stock solution into 999.5 µL of a solution of 30% acetonitrile in water with 0.1% formic acid.
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Vortex the working solution thoroughly.

For Instrument Sensitivity and Resolution Check (e.g., 100 fmol/µL):

The molecular weight of [Glu1]-Fibrinopeptide B is approximately 1570 g/mol . A 1 mg/mL

stock solution is equivalent to approximately 637 µM or 637 pmol/µL.

To prepare a 100 fmol/µL working solution, a dilution of approximately 1:6370 is required.

Perform a serial dilution from the stock solution to achieve the desired final concentration.

For example, first, prepare an intermediate dilution by adding 10 µL of the stock solution to

990 µL of the diluent. Then, dilute this intermediate solution further to reach the final

concentration of 100 fmol/µL.

The recommended diluent is 30% acetonitrile in water with 0.1% formic acid.[5]

Mass Spectrometer Calibration Procedure (Example for
ESI-Q-TOF)

Instrument Setup: Set up the mass spectrometer in positive ion mode.

Infusion: Infuse the appropriate working solution of [Glu1]-Fibrinopeptide B directly into the

ion source at a constant flow rate (e.g., 5 µL/min).[8]

Data Acquisition: Acquire data over the appropriate m/z range to include the expected ions

(e.g., m/z 100-2000).

Calibration: Use the instrument's calibration software to perform an external or internal

calibration using the known m/z values of the [M+H]⁺ and [M+2H]²⁺ ions of [Glu1]-
Fibrinopeptide B.

Performance Verification: After calibration, infuse the appropriate working solution to verify

mass accuracy, resolution, and sensitivity against the expected performance metrics.

Diagrams
Experimental Workflow
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Caption: Workflow for mass spectrometer calibration using [Glu1]-Fibrinopeptide B.
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Caption: Simplified pathway of Fibrinogen cleavage and the relation of [Glu1]-Fibrinopeptide
B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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